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Compound of Interest

Compound Name: CP-775146

Cat. No.: B1669567 Get Quote

An In-depth Review of a Selective PPARα Agonist

This technical guide provides a comprehensive overview of CP-775146, a potent and selective

peroxisome proliferator-activated receptor alpha (PPARα) agonist. The information is intended

for researchers, scientists, and professionals involved in drug development and metabolic

disease research.

Introduction
CP-775146 is a small molecule compound identified as a high-affinity agonist for PPARα.[1]

PPARα is a nuclear receptor that plays a critical role in the regulation of lipid metabolism,

particularly in the liver.[2] Activation of PPARα leads to the transcription of a suite of genes

involved in fatty acid uptake, β-oxidation, and triglyceride clearance. Consequently, PPARα

agonists are a class of drugs primarily investigated for their hypolipidemic effects. CP-775146
has demonstrated potent hypolipidemic activity in preclinical models.[1][3]

Chemical and Physical Properties
CP-775146 is a piperidine derivative with the following properties:[1][4]
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Property Value

CAS Number 702680-17-9

Molecular Formula C₂₆H₃₃NO₄

Molecular Weight 423.54 g/mol

Purity ≥99%

Solubility Soluble to 100 mM in DMSO

Storage Store at room temperature

Mechanism of Action and Signaling Pathway
CP-775146 exerts its biological effects through the selective activation of PPARα. It binds to the

ligand-binding domain of PPARα with high affinity, promoting a conformational change that

facilitates the recruitment of coactivator proteins.[5] This complex then heterodimerizes with the

retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome

proliferator response elements (PPREs) in the promoter regions of target genes.[6]

The activation of this signaling cascade leads to the upregulation of genes involved in multiple

aspects of lipid metabolism. In the liver, this includes genes central to fatty acid β-oxidation. In

adipose tissue, CP-775146 has been shown to influence the expression of genes related to

thermogenesis and lipolysis.[2]
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Obesity Induction Treatment

Analysis

C57BL/6 Mice High-Fat Diet (12 weeks) Obese Mice CP-775146 (0.1 mg/kg)
or Vehicle Control

Intraperitoneal Injection
(Daily for 3 days)

Sample Collection
(Blood, Liver, Adipose Tissue)

Serum Lipid & 
Liver Enzyme Analysis

Gene Expression Analysis
(qRT-PCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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